Cas no 1087726-16-6 (4-Bromophenyl-acrylonitrile)

• Product Name: 4-Bromophenyl-acrylonitrile
• CAS No: 1087726-16-6
• MF: C₉H₆BrN
• MW: 208.054641246796
• CID: 6792463
• PubChem ID: 82077593
• Update Time: 2026-03-12

4-Bromophenyl-acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromophenyl-acrylonitrile
• 1087726-16-6
• 2-(4-Bromophenyl)acrylonitrile
• 4-Bromophenyl-acrylonitrile

• Inchi： 1S/C9H6BrN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5H,1H2
• InChI Key： IWAHXBBCCFQDQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C#N)=C)=CC=1

Computed Properties

• Exact Mass: 206.96836g/mol
• Monoisotopic Mass: 206.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-Bromophenyl-acrylonitrile

4-Bromophenyl-acrylonitrile (CAS 1087726-16-6): A Versatile Building Block in Organic Synthesis

4-Bromophenyl-acrylonitrile (CAS 1087726-16-6) is an important organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and organic synthesis. This brominated acrylonitrile derivative serves as a valuable building block molecule for creating more complex chemical structures, particularly in the development of novel organic electronic materials and bioactive compounds.

The molecular structure of 4-Bromophenyl-acrylonitrile combines an electron-withdrawing acrylonitrile group with a bromophenyl moiety, creating unique electronic properties that make it particularly useful in cross-coupling reactions. This characteristic has made it a subject of interest in current research trends focusing on sustainable chemistry and green synthesis methods, as scientists explore more efficient ways to utilize such intermediates in drug discovery and material development.

Recent studies highlight the growing importance of 4-Bromophenyl-acrylonitrile derivatives in the development of organic light-emitting diodes (OLEDs) and other advanced materials. The compound's ability to participate in various palladium-catalyzed coupling reactions makes it particularly valuable for creating conjugated systems with tailored electronic properties. Researchers are actively investigating its potential in designing new photoactive materials for solar energy applications, aligning with global interests in renewable energy solutions.

In pharmaceutical applications, 4-Bromophenyl-acrylonitrile serves as a key intermediate for synthesizing various biologically active molecules. Its structural features allow for the creation of compounds with potential therapeutic effects, particularly in areas such as anti-inflammatory agents and central nervous system modulators. The current focus on drug discovery innovation has increased demand for such specialized intermediates in medicinal chemistry research.

The synthesis and handling of 4-Bromophenyl-acrylonitrile require proper laboratory techniques and safety measures. While not classified as hazardous under normal conditions, researchers should follow standard protocols when working with this organic synthesis intermediate. Proper storage conditions typically involve protection from light and moisture to maintain stability, reflecting common practices for similar aromatic nitrile compounds.

Market analysis indicates steady growth in demand for 4-Bromophenyl-acrylonitrile and related fine chemicals, driven by expanding applications in both academic and industrial research. The compound's availability from specialized chemical suppliers has improved in recent years, with increasing interest from the material science community and pharmaceutical developers. Pricing trends reflect its status as a specialized research chemical with growing applications in cutting-edge technologies.

Quality control for 4-Bromophenyl-acrylonitrile typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to ensure purity and confirm structural integrity. These standard characterization methods are crucial for researchers who require high-quality intermediates for their synthetic work, particularly in sensitive applications like organic electronics fabrication or medicinal chemistry projects.

Future research directions for 4-Bromophenyl-acrylonitrile may explore its potential in emerging fields such as molecular electronics and smart materials. The compound's unique combination of structural features positions it as a promising candidate for developing new functional materials with applications in sensing technologies and advanced device components. These potential applications align with current scientific priorities in nanotechnology and materials innovation.

For researchers working with 4-Bromophenyl-acrylonitrile, recent literature suggests several optimized synthetic protocols that improve yield and selectivity. Modern approaches emphasize atom economy and reduced environmental impact, reflecting broader trends in green chemistry practices. These methodological advancements have made the compound more accessible for various research applications while maintaining high standards of efficiency and sustainability.

The stability profile of 4-Bromophenyl-acrylonitrile makes it suitable for various experimental conditions encountered in organic synthesis. Its compatibility with common organic solvents and relative stability under standard reaction conditions contributes to its utility as a versatile synthetic intermediate. These characteristics are particularly valuable in multi-step synthesis projects where intermediate stability is crucial for overall success.

In conclusion, 4-Bromophenyl-acrylonitrile (CAS 1087726-16-6) represents an important tool in modern chemical research, with applications spanning from materials science to medicinal chemistry. Its unique structural features and reactivity profile continue to inspire innovative applications in various scientific disciplines. As research progresses, this compound is likely to maintain its relevance in the development of new technologies and therapeutic agents, solidifying its position as a valuable asset in the chemist's toolbox.